Cas no 2763759-38-0 (3-Phenyl-1lambda4-thiomorpholin-1-one hydrochloride)

• Product Name: 3-Phenyl-1lambda4-thiomorpholin-1-one hydrochloride
• CAS No: 2763759-38-0
• MF: C₁₀H₁₄ClNOS
• MW: 231.742260456085
• CID: 6386973
• PubChem ID: 165984037
• Update Time: 2025-10-29

3-Phenyl-1lambda4-thiomorpholin-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763759-38-0
• 3-phenyl-1lambda4-thiomorpholin-1-one hydrochloride
• EN300-37367287
• 3-Phenyl-1lambda4-thiomorpholin-1-one hydrochloride

• Inchi： 1S/C10H13NOS.ClH/c12-13-7-6-11-10(8-13)9-4-2-1-3-5-9;/h1-5,10-11H,6-8H2;1H
• InChI Key： PYMYRWMZIGPQSI-UHFFFAOYSA-N
• SMILES： Cl.S1(CCNC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 231.0484629g/mol
• Monoisotopic Mass: 231.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3Ų

Additional information on 3-Phenyl-1lambda4-thiomorpholin-1-one hydrochloride

3-Phenyl-1λ4-thiomorpholin-1-one hydrochloride: A Comprehensive Overview

3-Phenyl-1λ4-thiomorpholin-1-one hydrochloride (CAS No. 2763759-38-0) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, belonging to the class of sulfur-containing heterocycles, exhibits a distinctive thiomorpholinone framework, which is a derivative of morpholine with sulfur replacing one of the oxygen atoms. The presence of a phenyl group at the 3-position further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of thiomorpholinone derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The sulfur atom in the thiomorpholinone ring introduces unique electronic properties, making it a versatile scaffold for various medicinal applications. For instance, researchers have reported that 3-Phenyl-1λ4-thiomorpholin-1-one hydrochloride exhibits potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

The synthesis of 3-Phenyl-1λ4-thiomorpholin-1-one hydrochloride involves a multi-step process that typically begins with the preparation of the thiomorpholine ring. This is often achieved through cyclization reactions involving appropriate thioamides or sulfides. The introduction of the phenyl group at the 3-position is a critical step that requires precise control over reaction conditions to ensure regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, leading to higher yields and improved purity.

From a pharmacological perspective, 3-Phenyl-1λ4-thiomorpholin-1-one hydrochloride has shown promising results in preclinical studies. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. Recent research has focused on understanding its mechanism of action at the molecular level, particularly its interactions with key enzymes and receptors.

In terms of structural analysis, the compound's thiomorpholinone core plays a pivotal role in its bioactivity. The sulfur atom contributes to hydrogen bonding and π-interactions, which are essential for binding to target proteins. Additionally, the phenyl group introduces hydrophobicity and aromaticity, enhancing the compound's stability and bioavailability.

One of the most exciting developments involving 3-Phenyl-1λ4-thiomorpholin-1-one hydrochloride is its potential as a lead compound for drug development. Researchers are actively exploring its analogs by modifying substituents on the thiomorpholinone ring to enhance potency and selectivity. For example, substituting the phenyl group with other aromatic or heteroaromatic moieties has been shown to significantly alter the compound's pharmacokinetic properties.

Furthermore, computational studies using molecular docking and dynamics simulations have provided valuable insights into how 3-Phenyl-1λ4-thiomorpholin-1-one hydrochloride interacts with its target proteins. These studies have revealed key residues involved in binding and suggested strategies for improving affinity without compromising selectivity.

In conclusion, 3-Phenyl-1λ4-thiomorpholin-1-one hydrochloride (CAS No. 2763759-38-0) represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.